7-(3-ethoxypropyl)-2,6-dioxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
CAS No.:
Cat. No.: VC16302144
Molecular Formula: C22H26N4O5
Molecular Weight: 426.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H26N4O5 |
|---|---|
| Molecular Weight | 426.5 g/mol |
| IUPAC Name | 7-(3-ethoxypropyl)-2,6-dioxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
| Standard InChI | InChI=1S/C22H26N4O5/c1-2-30-11-6-10-26-19-16(21(28)25-9-4-3-8-18(25)24-19)13-17(22(26)29)20(27)23-14-15-7-5-12-31-15/h3-4,8-9,13,15H,2,5-7,10-12,14H2,1H3,(H,23,27) |
| Standard InChI Key | FFGQIJIJTMNCQL-UHFFFAOYSA-N |
| Canonical SMILES | CCOCCCN1C2=C(C=C(C1=O)C(=O)NCC3CCCO3)C(=O)N4C=CC=CC4=N2 |
Introduction
The compound 7-(3-ethoxypropyl)-2,6-dioxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule that has garnered attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazatricyclo compounds, characterized by their fused ring systems containing nitrogen atoms. Its classification as a carboxamide derivative suggests potential uses in drug development, particularly in the creation of novel therapeutic agents.
Structural Characteristics
The molecular structure of 7-(3-ethoxypropyl)-2,6-dioxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide features a tricyclic system with multiple functional groups, including an ethoxypropyl chain and an oxolan-2-ylmethyl group attached to the nitrogen atom of the carboxamide moiety. This complex arrangement may confer interesting biological activities, making it a candidate for further investigation in pharmacological studies.
Synthesis and Preparation
The synthesis of this compound typically involves multi-step organic synthesis techniques. These methods require careful optimization of reaction conditions, such as temperature, solvent choice, and catalyst selection, to achieve high purity of the final product. Specific synthetic routes may utilize reagents such as alkylating agents, carboxylation reagents, and other functional group modifying compounds.
Research Findings and Data
While detailed research findings specific to this compound are scarce, its classification within the triazatricyclo compounds suggests potential for biological activity. Studies on similar compounds have shown promising results in drug development, particularly in targeting specific enzymes or receptors.
Table: Comparison of Triazatricyclo Compounds
| Compound | Structural Features | Potential Applications |
|---|---|---|
| 7-(3-ethoxypropyl)-2,6-dioxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide | Tricyclic system with ethoxypropyl and oxolan-2-ylmethyl groups | Potential therapeutic agent in medicinal chemistry |
| Other Triazatricyclo Compounds | Various fused ring systems with nitrogen atoms | Drug development, particularly in targeting specific biological pathways |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume